Cas no 59808-52-5 (2-Phenylpyrimidin-5-amine)

• Product Name: 2-Phenylpyrimidin-5-amine
• CAS No: 59808-52-5
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD00520252
• CID: 1066913
• PubChem ID: 786565
• Update Time: 2025-06-11

2-Phenylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpyrimidin-5-amine
• 5-Amino-2-phenylpyrimidine
• 2-Phenyl-pyrimidin-5-ylamin
• 2-Phenyl-pyrimidin-5-ylamine
• 5-Amino-2-phenyl-pyrimidin
• AC1LFZYR
• AC1Q4WNG
• AC1Q52HK
• CTK5B0531
• F2124-0470
• SureCN40296
• HMS1772M02
• AKOS001219371
• SB57626
• E78577
• 59808-52-5
• DTXSID50354909
• SCHEMBL40296
• STL480841
• BS-13777
• 2-phenyl-5-aminopyrimidine
• 2-phenylpyrimidin-5-amine, AldrichCPR
• MFCD00520252
• EN300-23860
• Z166624374
• 5-Pyrimidinamine, 2-phenyl-
• SY168322
• DB-104799
• YUPYDSQWLFBBJJ-UHFFFAOYSA-N
• AC-907/34121052
• 2-phenyl-5-pyrimidinamine

• MDL： MFCD00520252
• Inchi： 1S/C10H9N3/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H,11H2
• InChI Key： YUPYDSQWLFBBJJ-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

2-Phenylpyrimidin-5-amine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Phenylpyrimidin-5-amine

Introduction to 2-Phenylpyrimidin-5-amine (CAS No. 59808-52-5)

2-Phenylpyrimidin-5-amine, with the CAS number 59808-52-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which consists of a pyrimidine ring fused with a phenyl group at the 2-position and an amine group at the 5-position. The molecular formula of 2-Phenylpyrimidin-5-amine is C₁₁H₁₀N₃, and its molecular weight is approximately 178.21 g/mol.

The structural properties of 2-Phenylpyrimidin-5-amine make it an attractive candidate for various biological applications. Pyrimidine derivatives, in general, are known for their biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the phenyl group and the amine functionality in 2-Phenylpyrimidin-5-amine further enhances its potential for pharmacological applications.

In recent years, significant research efforts have been directed towards understanding the biological activities and mechanisms of action of 2-Phenylpyrimidin-5-amine. One of the key areas of interest is its potential as an antiviral agent. Studies have shown that 2-Phenylpyrimidin-5-amine exhibits inhibitory effects against various viruses, including influenza and HIV. The mechanism by which it exerts these effects is thought to involve the disruption of viral replication processes, although the exact pathways are still under investigation.

Beyond its antiviral properties, 2-Phenylpyrimidin-5-amine has also been explored for its anticancer potential. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The anticancer activity of 2-Phenylpyrimidin-5-amine is attributed to its ability to induce apoptosis (programmed cell death) and cell cycle arrest in cancer cells. Additionally, it has been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors.

The pharmacokinetic properties of 2-Phenylpyrimidin-5-amine have also been studied to evaluate its suitability as a therapeutic agent. Research has indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug molecule.

In addition to its direct biological activities, 2-Phenylpyrimidin-5-amine serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. Chemists have utilized this compound as a starting material to develop novel derivatives with improved pharmacological profiles. For example, modifications at the phenyl or amine groups have led to compounds with enhanced potency and selectivity against specific targets.

The safety profile of 2-Phenylpyrimidin-5-amine has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-Phenylpyrimidin-5-amine (CAS No. 59808-52-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable molecule in the field.